R-Desmethyl Doxylamine
Description
R-Desmethyl Doxylamine, also known as DesMethyl DoxylaMine, is a compound with the CAS Number: 1221-70-1 . It has a molecular weight of 256.35 . It is an impurity of Doxylamine .
Molecular Structure Analysis
The molecular formula of R-Desmethyl Doxylamine is C16H20N2O . The IUPAC name is N,N-dimethyl-2-(phenyl(pyridin-2-yl)methoxy)ethan-1-amine . The InChI code is 1S/C16H20N2O/c1-18(2)12-13-19-16(14-8-4-3-5-9-14)15-10-6-7-11-17-15/h3-11,16H,12-13H2,1-2H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of R-Desmethyl Doxylamine include a density of 1.1±0.1 g/cm3, boiling point of 350.8±32.0 °C at 760 mmHg, and a flash point of 166.0±25.1 °C .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for R-Desmethyl Doxylamine involves the reduction of Doxylamine using a suitable reducing agent.", "Starting Materials": [ "Doxylamine", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Doxylamine is dissolved in methanol", "Sodium borohydride is added to the solution", "The reaction mixture is stirred at room temperature for several hours", "Hydrochloric acid is added to the reaction mixture to quench the reaction", "The resulting mixture is filtered and the solvent is evaporated under reduced pressure", "The residue is purified by column chromatography to obtain R-Desmethyl Doxylamine" ] } | |
CAS RN |
437999-65-0 |
Product Name |
R-Desmethyl Doxylamine |
Molecular Formula |
C₁₆H₂₀N₂O |
Molecular Weight |
256.34 |
synonyms |
N,N-Dimethyl-2-[(R)-phenyl-2-pyridinylmethoxy]-ethanamine |
Origin of Product |
United States |
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